2-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-1,3,4-oxadiazole

• IUPAC Name: 2-(3,5-dimethoxyphenyl)-5-[(4-fluorophenyl)methylsulfanyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C17H15FN2O3S/c1-21-14-7-12(8-15(9-14)22-2)16-19-20-17(23-16)24-10-11-3-5-13(18)6-4-11/h3-9H,10H2,1-2H3
• InChI Key: VQSJDDXGNVCXLM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NN=C(O2)SCC3=CC=C(C=C3)F)OC
• Molecular Formula: C17H15FN2O3S
• Molecular Weight: 346.4 g/mol

Description

2-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a member of the oxadiazole family, which is known for its diverse range of biological activities.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-1,3,4-oxadiazole is not fully understood. However, it is believed to exert its biological activities by interacting with specific receptors or enzymes in the body. For example, its antitumor activity is thought to be due to its ability to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects
2-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-1,3,4-oxadiazole has been found to have various biochemical and physiological effects. It has been reported to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, it has been found to have antifungal and antibacterial activities against various strains of fungi and bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-1,3,4-oxadiazole in lab experiments is its high potency and selectivity. This compound has been found to have a high affinity for specific receptors and enzymes, which makes it a valuable tool for studying their functions. However, one of the main limitations of using this compound is its potential toxicity, which requires careful handling and storage.

Future Directions

There are several future directions for the research on 2-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-1,3,4-oxadiazole. One potential direction is to investigate its potential as a therapeutic agent for the treatment of depression and anxiety disorders. Another direction is to study its mechanism of action in more detail, which may lead to the discovery of new targets for drug development. Finally, further research is needed to evaluate its safety and efficacy in preclinical and clinical studies.

Synthesis Methods

The synthesis of 2-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-1,3,4-oxadiazole involves the reaction of 3,5-dimethoxyphenylhydrazine with 4-fluorobenzyl chloride in the presence of potassium carbonate. The resulting product is then treated with thioacetic acid to obtain the final compound. This method has been reported to yield high purity and good yields of the compound.

Scientific Research Applications

2-(3,5-dimethoxyphenyl)-5-[(4-fluorobenzyl)thio]-1,3,4-oxadiazole has been found to have potential applications in scientific research. This compound has been reported to exhibit antitumor, antifungal, and antibacterial activities. In addition, it has been found to have a high affinity for the serotonin receptor, which makes it a potential candidate for the treatment of depression and anxiety disorders.